1,2,2a,3,4,5-Hexahydroacenaphthylen-1-amine

• Molecular Formula: C12H15N
• Molecular Weight: 173.25 g/mol
• IUPAC Name: 1,2,3,3a,4,5-hexahydroacenaphthylen-1-amine
• InChI: InChI=1S/C12H15N/c13-11-7-9-5-1-3-8-4-2-6-10(11)12(8)9/h2,4,6,9,11H,1,3,5,7,13H2
• InChI Key: HUZDSOAKGQNGOR-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC(C3=CC=CC(=C23)C1)N

Description

1,2,2a,3,4,5-Hexahydroacenaphthylen-1-amine is a useful research compound. Its molecular formula is C12H15N and its molecular weight is 173.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To 2a,3,4,5-tetrahydro-2H-acenaphthylen-1-one oxime (7.00 g) was added a solution (about 65%, 50 ml) of sodium bis(2-methoxyethoxy)aluminum dihydride in toluene, and the mixture was stirred with heating at 80° C. for 2 hr. After cooling to room temperature, the reaction mixture was poured into ice water, and the mixture was extracted with chloroform. After concentration under reduced pressure, the residue was extracted with 1N hydrochloric acid. The aqueous layer was alkalified with potassium carbonate, and extracted with chloroform. The extract was washed with saturated brine, dried over sodium sulfate, and concentrated under reduced pressure to give the title compound (5.34 g, 83%).

Synthesis routes and methods II

Procedure details

To a cooled (0° C.) solution of 2a,3,4,5-tetrahydro-2H-acenaphthylen-1-ol and diphenylphosphoryl azide (9.31 g) in toluene (90 ml) was added DBU (diazabicycloundecene) (5.04 mL), and the mixture was stirred at room temperature for 3 hr. The reaction mixture was poured into water, and the mixture was extracted with toluene. The combined organic layer was washed with water, dried over magnesium sulfate, and concentrated. The crude product was dissolved in a mixed solvent (77 ml) of THF/water (10:1), triphenylphosphine (9.61 g) was added, and the mixture was heated under reflux for 1 hr. After cooling to room temperature, the solvent was evaporated, 1N hydrochloric acid (100 ml) was added to the residue, and unnecessary substances were removed by extraction with ethyl acetate. The aqueous phase was alkalified with potassium carbonate, and extracted with chloroform. The extract was washed with water and saturated brine, dried over magnesium sulfate, and concentrated to give 1,2,2a,3,4,5-hexahydroacenaphthylen-1-ylamine.